Cas no 1184389-55-6 (2-chloro-5-(2,4-difluorophenyl)benzoic acid)

2-Chloro-5-(2,4-difluorophenyl)benzoic acid is a fluorinated aromatic carboxylic acid derivative with potential applications in pharmaceutical and agrochemical synthesis. Its structure, featuring both chloro and difluorophenyl substituents, offers unique reactivity for further functionalization, making it a versatile intermediate in organic synthesis. The presence of fluorine atoms enhances metabolic stability and lipophilicity, which can be advantageous in drug design. This compound is characterized by high purity and consistent quality, ensuring reliable performance in research and industrial processes. Its well-defined chemical properties facilitate precise control in reactions, particularly in cross-coupling and carboxylation transformations. Suitable for use under controlled conditions, it is handled with standard laboratory safety protocols.

2-chloro-5-(2,4-difluorophenyl)benzoic acid structure

1184389-55-6 structure

Product Name:2-chloro-5-(2,4-difluorophenyl)benzoic acid

CAS No:1184389-55-6

MF:C₁₃H₇ClF₂O₂

MW:268.643289804459

MDL:MFCD12859429

CID:2615778

PubChem ID:53211193

Update Time:2025-05-20

2-chloro-5-(2,4-difluorophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 2-chloro-5-(2,4-difluorophenyl)benzoic acid
- SCHEMBL22148384
- MFCD12859429
- 1184389-55-6
- 4-Chloro-2',4'-difluoro[1,1'-biphenyl]-3-carboxylic acid
- 2-Chloro-5-(2,4-difluorophenyl)benzoic acid, 95%
- AKOS006123228
- DTXSID70681224
- MDL： MFCD12859429
- Inchi： 1S/C13H7ClF2O2/c14-11-4-1-7(5-10(11)13(17)18)9-3-2-8(15)6-12(9)16/h1-6H,(H,17,18)
- InChI Key： GBTNRLGGGSEICL-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1C(=O)O)C1C=CC(=CC=1F)F

Computed Properties

Exact Mass: 268.0102635Da
Monoisotopic Mass: 268.0102635Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 313
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.9
Topological Polar Surface Area: 37.3Å²

2-chloro-5-(2,4-difluorophenyl)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB327072-5 g	2-Chloro-5-(2,4-difluorophenyl)benzoic acid, 95%; .	1184389-55-6	95%	5g	€1159.00	2023-04-26
abcr	AB327072-5g	2-Chloro-5-(2,4-difluorophenyl)benzoic acid, 95%; .	1184389-55-6	95%	5g	€1159.00	2025-04-22

2-chloro-5-(2,4-difluorophenyl)benzoic acid Related Literature

1. Amaryllidaceae and Sceletium alkaloids

Nat. Prod. Rep., 1994,11, 329-332
2. Aggregation-induced emission enhancement in halochalcones†

Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
3. An automatic method for the determination of anionic surface-active material in water

Analyst, 1966,91, 113-118
4. Achieving high-efficiency purely organic room-temperature phosphorescence materials by boronic ester substitution of phenoxathiine†

Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
5. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007

Additional information on 2-chloro-5-(2,4-difluorophenyl)benzoic acid

Recent Advances in the Study of 2-chloro-5-(2,4-difluorophenyl)benzoic acid (CAS: 1184389-55-6)

The compound 2-chloro-5-(2,4-difluorophenyl)benzoic acid (CAS: 1184389-55-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 2-chloro-5-(2,4-difluorophenyl)benzoic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthesis method, achieving high yields and purity. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions, which allowed for the introduction of the difluorophenyl moiety with high regioselectivity.

Pharmacological evaluations have revealed that 2-chloro-5-(2,4-difluorophenyl)benzoic acid exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. In vitro studies using human cell lines have shown that the compound effectively suppresses the production of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. Furthermore, molecular docking studies have identified key interactions between the compound and the active site of the target enzyme, providing a structural basis for its activity.

In addition to its anti-inflammatory properties, recent research has explored the anticancer potential of 2-chloro-5-(2,4-difluorophenyl)benzoic acid. A preclinical study conducted by a team at the National Cancer Institute (2024) reported that the compound induces apoptosis in certain cancer cell lines through the activation of the intrinsic apoptotic pathway. These findings highlight the versatility of this molecule and its potential as a multi-target therapeutic agent.

Despite these promising results, challenges remain in the development of 2-chloro-5-(2,4-difluorophenyl)benzoic acid as a drug candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is focused on structural modifications to improve these properties while retaining the compound's therapeutic efficacy.

In conclusion, 2-chloro-5-(2,4-difluorophenyl)benzoic acid (CAS: 1184389-55-6) represents a compelling area of research in chemical biology and drug discovery. Its diverse pharmacological activities and well-characterized synthesis make it a valuable candidate for further investigation. Continued efforts to elucidate its mechanism of action and optimize its pharmacokinetic profile will be crucial for advancing this compound toward clinical applications.